Cas no 1213593-23-7 ((1S)-1-(4-methylpyridin-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(4-methylpyridin-3-yl)ethan-1-amine
• CAS No: 1213593-23-7
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 5592635
• PubChem ID: 96637540
• Update Time: 2025-10-31

(1S)-1-(4-methylpyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-METHYL(3-PYRIDYL))ETHYLAMINE
• 3-Pyridinemethanamine, α,4-dimethyl-, (αS)-
• (alphaS)-alpha,4-Dimethyl-3-pyridinemethanamine
• (1S)-1-(4-methylpyridin-3-yl)ethan-1-amine
• 1213593-23-7
• DTXSID501279023
• EN300-1857525

• Inchi： 1S/C8H12N2/c1-6-3-4-10-5-8(6)7(2)9/h3-5,7H,9H2,1-2H3/t7-/m0/s1
• InChI Key： IZVNSBQUTJTRTM-ZETCQYMHSA-N
• SMILES： N[C@H](C1=C(C)C=CN=C1)C

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 249.7±25.0 °C(Predicted)
• pka: 8.86±0.29(Predicted)

Additional information on (1S)-1-(4-methylpyridin-3-yl)ethan-1-amine

Recent Advances in the Study of (1S)-1-(4-methylpyridin-3-yl)ethan-1-amine (CAS: 1213593-23-7)

The compound (1S)-1-(4-methylpyridin-3-yl)ethan-1-amine (CAS: 1213593-23-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its 4-methylpyridin-3-yl substituent, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and as a ligand in asymmetric catalysis. Recent studies have focused on its applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (1S)-1-(4-methylpyridin-3-yl)ethan-1-amine as a building block for novel dopamine receptor modulators. The research demonstrated that derivatives of this compound exhibit high selectivity for D2-like receptors, suggesting potential applications in treating Parkinson's disease and schizophrenia. The study also highlighted the compound's favorable pharmacokinetic properties, including good blood-brain barrier permeability and metabolic stability.

In the realm of synthetic chemistry, (1S)-1-(4-methylpyridin-3-yl)ethan-1-amine has been employed as a chiral auxiliary in asymmetric hydrogenation reactions. A recent breakthrough published in ACS Catalysis reported the development of a highly efficient iridium-based catalytic system using this amine as a ligand, achieving enantioselectivities of up to 99% ee for various α,β-unsaturated carbonyl compounds. This advancement has important implications for the industrial-scale production of chiral pharmaceuticals.

Pharmacological investigations have revealed that (1S)-1-(4-methylpyridin-3-yl)ethan-1-amine itself exhibits moderate inhibitory activity against monoamine oxidase B (MAO-B), with an IC50 value of 12.3 μM. This finding, reported in a 2024 European Journal of Medicinal Chemistry article, suggests potential applications in neurodegenerative disease treatment. Structure-activity relationship studies have identified the (S)-configuration and the 4-methyl group as critical for this activity.

The compound's safety profile has been evaluated in recent preclinical studies. Acute toxicity tests in rodent models showed favorable results, with an LD50 > 500 mg/kg. However, chronic administration studies indicated potential hepatotoxicity at high doses (≥ 100 mg/kg/day), underscoring the need for careful dose optimization in therapeutic applications. These findings were presented at the 2024 International Conference on Drug Safety Assessment.

From a synthetic perspective, recent advances in the preparation of (1S)-1-(4-methylpyridin-3-yl)ethan-1-amine have focused on biocatalytic approaches. A 2023 Nature Catalysis paper described an engineered transaminase capable of producing the compound with >99% enantiomeric excess and 85% yield from the corresponding ketone precursor. This green chemistry approach represents a significant improvement over traditional resolution methods and has been successfully scaled to kilogram quantities.

Looking forward, (1S)-1-(4-methylpyridin-3-yl)ethan-1-amine continues to be a molecule of interest for both academic and industrial researchers. Current clinical trials are investigating its derivatives as potential treatments for cognitive disorders, while materials science applications are exploring its use in chiral liquid crystals. The compound's versatility and the recent methodological advances in its synthesis and application suggest it will remain an important focus of chemical biology research in the coming years.